A facile and novel Ce-MOF@MWCNTs@ZnO-modified glassy carbon electrode was prepared through drop coating and used for accurate and sensitive electrochemical detection of carbendazim. The modification of ZnO nanospheres and Ce-based metal-organic frameworks (Ce-MOFs), which possess vast surface/bulk ratio, large surface area, and excellent catalytic ability, provided more active sites for reaction. The combination of multi-walled carbon nanotubes endowed the modified electrode with excellent conductivity and greatly accelerated the electron transfer. The promotion of electrochemical response and the significant improvement of peak current indicated the outstanding electrocatalytic ability of the modified electrode. The oxidation peak current of carbendazim which was measured by DPV in a potential range from 0.5 to 1.0 V produced a good linear relationship in the concentration ranges 0.05–10.0 μM and 10.0–50.0 μM under optimized experimental conditions. The detection limit was 13.2 nM (S/N = 3). The constructed electrode was successfully applied to the detection of carbendazim in Lithospermum and Glycyrrhiza uralensis real samples and exhibited satisfactory RSD (2.7–3.6% and 1.6–4.8%, respectively) and recovery (102–106% and 97.7–107%, respectively).Graphical Abstract

Microneedle (MN) technology plays a significant role in bioengineering as it allows for minimally invasive exposure to the skin via the non-invasive procedure, increased drug permeability, and improved biological molecule detectability in the epidermal layers, all while improving therapeutic safety and effectiveness. However, MNs have several significant drawbacks, including difficulty scaling up, variability in drug delivery pattern regarding the skin’s external environment, blockage of dermal tissues, induction of inflammatory response at the administration site, and limitation of dosing based on the molecular weight of drug and size. Despite these drawbacks, MNs have emerged as a special transdermal theranostics instrument in clinical research to assess physiological parameters. Bioimaging technology relies on microneedles that can measure particular analytes in the extracellular fluid effectively by crossing the stratum corneum, making them “a unique tool in diagnostics detection and therapeutic application inside the body.” This review article discusses the recent advances in the applications especially related to the diagnostics and toxicity challenges of microneedles. In addition, this review article discusses the clinical state and commercial accessibility of microneedle technology-based devices in order to provide new information to scientists and researchers.Graphical abstract

AbstractTransition metal dichalcogenides (TMDs) are promising materials for chemiresistive gas sensor, while TMD alloys (two chalcogenide or/and metal elements) with tunable electronic structures have drawn little attention in gas sensing. Herein, Mo0.5W0.5S2 alloy nanoparticles (NPs) were prepared by a facile sonication exfoliation method and then tested for ammonia sensing. The crystal structure, geometric morphology, and elemental composition of Mo0.5W0.5S2 NPs were investigated. The gas sensing measurements demonstrated Mo0.5W0.5S2 NPs with good response to ammonia at 80 °C with a limit of detection down to 500 part per billion (ppb). The sensor also displayed good stability as well as superb selectivity to ammonia in the presence of interferences, such as methanol, acetone, benzene, and cyclohexane. The theoretical calculations revealed Mo and W atoms at edges (such as Mo0.5W0.5S2 (010)) of sheet-like NPs as the active sites for ammonia adsorption. Electrons donated by the adsorbed ammonia were combined with holes in p-type Mo0.5W0.5S2 NPs, and the concentration of the main charge carrier was reduced, resulting in resistance enhancement.Graphical Abstract

Thrombin, a crucial enzyme involved in blood coagulation and associated diseases, requires accurate detection of its activity and screening of inhibitors for clinical diagnosis and drug discovery. To address this, an electrochemiluminescence (ECL) method was developed to detect thrombin activity based on the sensitization of Ti3C2Tx MXene, which could sensitize the Ru(bpy)32+ ECL system greatly. The thrombin-cleavable substrate bio-S-G-R-P–V-L-G-C was used as recognizer to evaluate the activity of thrombin. Under the optimal conditions, the limit of detection for thrombin in serum was 83 pU/mL (S/N = 3) with a linear range from 0.1 nU/mL to 1 µU/mL. Moreover, the developed ECL biosensor was employed to screen for thrombin inhibitors from Artemisiae argyi Folium. Four potential thrombin inhibitors (isoquercitrin, nepetin, L-camphor, L-borneol) were screened out with inhibition rates beyond 50%, among which isoquercitrin had the best inhibition rate of 90.26%. Isoquercitrin and nepetin were found to be competitive inhibitors of thrombin, with \({K}_{i}^{app}\) values of 0.91 μM and 2.18 μM, respectively. Molecular docking results showed that these compounds could interact with the active sites of thrombin through hydrogen bonds including ASP189, SER195, GLY216, and GLY219. The electrochemical biosensor constructed provides a new idea for the detection of thrombin activity and screening of its inhibitors.Graphical abstract

A simple and wash-free POCT platform based on microcapillary was developed, using breast cancer cell-derived exosomes as a model. This method adopted the “one suction and one extrusion” mode. The hybridized complex of epithelial cell adhesion molecule (EpCAM) aptamer and complementary DNA-horseradish peroxidase conjugate (CDNA-HRP) was pre-modified on the microcapillary’s inner surface. “One suction” meant inhaling the sample into the functionalized microcapillary. The exosomes could specifically bind with the EpCAM aptamer on the microcapillary’s inner wall, and then the CDNA-HRP complex was released. “One extrusion” referred to squeezing the shedding CDNA-HRP into the 3,3′,5,5′-tetramethylbenzidine (TMB)/H2O2 solution, and then the enzyme-catalyzed reaction would occur to make the solution yellow using sulfuric acid as the terminator. Therefore, exosome detection could be realized. The limit of detection was 2.69 × 104 particles mL−1 and the signal value had excellent linearity in the concentration range from 2.75 × 104 to 2.75 × 108 particles⋅mL-1 exosomes. In addition, the wash-free POCT platform also displayed a favorable reproducibility (RSD = 2.9%) in exosome detection. This method could effectively differentiate breast cancer patients from healthy donors. This work provided an easy-to-operate method for detecting cancer-derived exosomes without complex cleaning steps, which is expected to be applied to breast cancer screening.Graphical Abstract

To develop simultaneous and in-situ detection techniques towards Cr(VI) and Mn(II), Eu/Tb@CDs with white fluorescence were prepared by a one-step hydrothermal method. With the increase of Cr(VI), all fluorescence channels of Eu/Tb@CDs exhibited obvious quenching, and the detection limit (LOD) was 0.10 μM. In the presence of Mn(II), only the fluorescence from Tb and Eu was quenched, while the fluorescence of CDs was not effected. The LOD for Mn(II) was 0.16 μM. More importantly, in the actual water samples where Cr(VI) and Mn(II) coexist, Eu/Tb@CDs can realize their rapid and simultaneous detection by simple spectral calculation. The selective and competitive experiments have also confirmed that the detection of Cr(VI) and Mn(II) was not interfered by common pollutants in groundwater. It is undeniable that the simultaneous detection of multiple targets by one probe not only greatly improves the detection efficiency, but also has important significance for the field monitoring of water quality parameters.Graphical Abstract

A bovine serum albumin (BSA)-assisted ultrasonication strategy was developed for the synthesis of CsPbBr3 nanocrystals (NCs) with stable fluorescence properties in aqueous solution. Such a preparation method is simple, fast and does not require complex equipment. The results show that the synthesized CsPbBr3 NCs are homogeneous in particle size and have good solubility and stability in water. The CsPbBr3 NCs have been utilized as fluorescence probe for rapid detection of hydrogen sulfide (H2S) in human serum. The reaction of H2S with the lead sites on the surface of CsPbBr3 NCs produces lead sulfide (PbS), resulting in the decrease of fluorometric intensity of CsPbBr3 NCs. Our designed fluorescent assay has a linear S2− detecting range of 10 ~ 800 nM with a detection limit of 7.05 nM. The assay was used to determine H2S in human serum with spiked recoveries ranging from 94.98% to 102.69%. This work opens new avenues for the application of halide lead perovskite in different biosensing areas.Graphical abstract

A new electrochemical device fabricated by the combination of 3D printing manufacturing and laser-generated graphene sensors is presented. Cell and electrodes were 3D printed by the fused deposition modeling (FDM) technique employing acrylonitrile butadiene styrene filament (insulating material that composes the cell) and conductive filament (lab-made filament based on graphite dispersed into polylactic acid matrix) to obtain reference and auxiliary electrodes. Infrared-laser engraved graphene, also reported as laser-induced graphene (LIG), was produced by laser conversion of a polyimide substrate, which was assembled in the 3D-printed electrochemical cell that enables the analysis of low volumes (50–2000 μL). XPS analysis revealed the formation of nitrogen-doped graphene multilayers that resulted in excellent electrochemical sensing properties toward the detection of atropine (ATR), a substance that was found in beverages to facilitate sexual assault and other criminal acts. Linear range between 5 and 35 μmol L−1, detection limit of 1 μmol L−1, and adequate precision (RSD = 4.7%, n = 10) were achieved using differential-pulse voltammetry. The method was successfully applied to beverage samples with recovery values ranging from 80 to 105%. Interference studies in the presence of species commonly found in beverages confirmed satisfactory selectivity for ATR sensing. The devices proposed are useful portable analytical tools for on-site applications in the forensic scenario.Graphical Abstract

A smartphone-assisted determination of copper ions is introduced by using a down-scaled microfluidic mixer. The system was coupled with a micro-column packed with a periodic mesoporous organosilica (PMO) material for preconcentration of copper ions. Copper ions were reduced to Cu(I) on-chip to selectively form an orange-colored complex with neocuproine. A novel Android-based software was made to determine the color change of the adsorbent by analyzing red-green-blue (RGB) components of images from the packed PMO material. Four porous framework materials with high porosity and chemical stability were synthesized and compared for the extraction of the Cu-neocuproine complex. The main parameters influencing the complex extraction efficiency were optimized. The analytical performance of the method showed limit of detection and quantification of 0.2 μg L−1 and 0.5 μg L−1, respectively. The accuracy and precision of the method were determined as recovery > 92% and relative standard deviations < 5.2% at medium concentration level (n = 5). Due to accumulation of the retained analyte in a single point and elimination of the stripping step, the RGB-based method showed sensitivity and precision higher than inductively coupled plasma-atomic emission spectrometry (ICP-AES) for determination of copper ions. To investigate the applicability of the method, six different water samples were analyzed. The t-test on the data showed that the method has no significant difference when compared with ICP-AES determination.Graphical Abstract

Estimation of glucose (GLU) levels in the human organism is very important in the diagnosis and monitoring of diabetes. Scientific advances in nanomaterials have led to the construction of new generations of enzymatic-free GLU sensors. In this work, an innovative 3D-printed device modified with a water-stable and non-toxic metal–organic framework of iron (Fe(II)-MOF), which serves as a nanozyme, has been developed for the voltammetric determination of GLU in artificial sweat. In contrast to existing MOF-based GLU sensors which exhibit electrocatalytic activity for the oxidation of GLU in alkaline media, the nanozyme Fe(II)-MOF/3D-printed device can operate in the acidic epidermal sweat environment. The enzymatic-free GLU sensor is composed of a 3-electrode 3D-printed device with the MOF nanozyme immobilized on the surface of the working electrode. GLU sensing is conducted by differential pulse voltammetry without interference from other co-existing metabolites in artificial sweat. The response is based on the oxidation of glucose to gluconolactone, induced by the redox activity of the Fe-centers of the MOF. GLU gives rise to an easily detectable and well-defined voltammetric peak at about − 1.2 V and the limit of detection is 17.6 μmol L-1. The synergy of a nanozyme with 3D printing technology results in an advanced, sensitive, and low-cost sensor, paving the way for on-skin applications.Graphical abstract